Cas no 139444-37-4 (Urea,N-methoxy-N-[(4-methylphenyl)methyl]-N'-phenyl-)

• Product Name: Urea,N-methoxy-N-[(4-methylphenyl)methyl]-N'-phenyl-
• CAS No: 139444-37-4
• MF: C₅H₂Cl₂N₄O₂S₄
• MW: 349.260972499847
• CID: 135349
• PubChem ID: 2761237
• Update Time: 2025-07-24

Urea,N-methoxy-N-[(4-methylphenyl)methyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-methoxy-N-[(4-methylphenyl)methyl]-N'-phenyl-
• 1-Methoxy-1-(4-methylbenzyl)-3-phenylurea
• 3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-yl)sulfinylmethylsulfinyl]-1,2,4-thiadiazole
• AC1MC4HT
• ACMC-1C111
• AG-D-79524
• AGN-PC-00HZ3J
• Bis(3-chloro-1,2,4-thiadiazol-5-ylsulfinyl)methane
• CTK4C1807
• FT-0643308
• Bis((3-chloro-1,2,4-thiadiazol-5-yl)sulfinyl)methane
• MFCD06658022
• A807540
• 959581-85-2
• DTXSID90375638
• 139444-37-4

• MDL： MFCD06658074
• Inchi： 1S/C5H2Cl2N4O2S4/c6-2-8-4(14-10-2)16(12)1-17(13)5-9-3(7)11-15-5/h1H2
• InChI Key： NTNQYVJUWNNKKP-UHFFFAOYSA-N
• SMILES： ClC1=NSC(=N1)S(CS(C1=NC(=NS1)Cl)=O)=O

Computed Properties

• Exact Mass: 270.13700
• Monoisotopic Mass: 347.8437654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 181Ų

Experimental Properties

• PSA: 41.57000
• LogP: 3.66350

Additional information on Urea,N-methoxy-N-[(4-methylphenyl)methyl]-N'-phenyl-

Comprehensive Overview of Urea, N-methoxy-N-[(4-methylphenyl)methyl]-N\'-phenyl- (CAS No. 139444-37-4)

Urea, N-methoxy-N-[(4-methylphenyl)methyl]-N\'-phenyl- (CAS No. 139444-37-4) is a specialized urea derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, often referred to in scientific literature by its systematic name, features a methoxy group and a 4-methylphenylmethyl substituent, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The growing demand for novel urea-based compounds like 139444-37-4 is driven by their versatility in organic synthesis. Recent studies highlight its role as a key intermediate in the development of enzyme inhibitors and receptor modulators, addressing common search queries such as "urea derivatives in drug design" and "N-substituted urea applications." Its structural flexibility allows for modifications that can enhance bioavailability and target specificity, making it a valuable tool for medicinal chemists.

In the agrochemical sector, Urea, N-methoxy-N-[(4-methylphenyl)methyl]-N\'-phenyl- has shown promise as a plant growth regulator. With the global focus on sustainable farming practices, this compound\'s potential to improve nutrient uptake efficiency aligns with popular search terms like "eco-friendly agrochemicals" and "urea-based fertilizers." Its low environmental persistence compared to traditional urea derivatives makes it an attractive candidate for green chemistry initiatives.

Analytical techniques such as HPLC and LC-MS are commonly employed to characterize CAS No. 139444-37-4, reflecting laboratory professionals\' frequent searches for "urea derivative analysis methods." The compound\'s chromatographic behavior and mass fragmentation patterns have been documented in several peer-reviewed studies, providing valuable data for quality control in industrial applications.

From a commercial perspective, the synthesis scalability of N-methoxy-N-[(4-methylphenyl)methyl]-N\'-phenylurea responds to manufacturers\' queries about "cost-effective urea derivative production." Recent patents describe optimized routes using catalytic amidation and microwave-assisted synthesis, which improve yield while reducing energy consumption—a critical factor in today\'s energy-conscious chemical industry.

Ongoing research into the structure-activity relationship of this compound continues to reveal new possibilities. Its hydrogen-bonding capacity and conformational flexibility make it particularly interesting for supramolecular chemistry applications, a topic gaining traction in academic searches. As the scientific community seeks multifunctional organic compounds, 139444-37-4 remains at the forefront of innovation.

Safety profiles of urea derivatives like 139444-37-4 are frequently searched by regulatory professionals. Current toxicological data suggest favorable handling characteristics under standard laboratory conditions, with proper personal protective equipment (PPE) recommended during manipulation. This information addresses common workplace safety concerns while emphasizing responsible chemical management practices.

The future outlook for Urea, N-methoxy-N-[(4-methylphenyl)methyl]-N\'-phenyl- appears promising, particularly in combinatorial chemistry libraries and high-throughput screening platforms. Its modular structure enables diverse molecular editing, answering researchers\' queries about "customizable urea scaffolds." As artificial intelligence accelerates compound discovery, this molecule\'s computational predictability makes it a prime candidate for in silico drug design projects.

Environmental scientists examining biodegradation pathways of synthetic urea compounds will find relevant data on 139444-37-4. Studies indicate its aerobic degradation occurs faster than conventional urea derivatives, addressing sustainability concerns in chemical manufacturing. This characteristic responds to increasing searches for "environmental fate of specialty chemicals" among ecological researchers.

In conclusion, CAS No. 139444-37-4 represents a compelling case study in functionalized urea chemistry. From its synthetic accessibility to its multidisciplinary applications, this compound continues to inspire innovation across chemical sciences. As industry and academia collaborate to address global challenges, N-methoxy-N-[(4-methylphenyl)methyl]-N\'-phenylurea stands as a testament to the enduring relevance of molecular innovation in solving real-world problems.